Cas no 865248-89-1 (N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide)

• Product Name: N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide
• CAS No: 865248-89-1
• MF: C₁₅H₉FN₂O₂S
• MW: 300.307565450668
• CID: 6270582
• PubChem ID: 4395221
• Update Time: 2025-07-09

N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide
• AKOS024607568
• 865248-89-1
• N-(4-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide
• F1366-4656
• N-[(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide
• (Z)-N-(4-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide

• Inchi： 1S/C15H9FN2O2S/c1-2-8-18-13-10(16)5-3-7-12(13)21-15(18)17-14(19)11-6-4-9-20-11/h1,3-7,9H,8H2/b17-15-
• InChI Key： VAGZMVZMYCISQW-ICFOKQHNSA-N
• SMILES： S1/C(=N\C(C2=CC=CO2)=O)/N(CC#C)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 300.03687687g/mol
• Monoisotopic Mass: 300.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.1Ų

Additional information on N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide

N-(2Z)-4-Fluoro-3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide (CAS No. 865248-89-1): A Comprehensive Overview

N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide (CAS No. 865248-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The chemical structure of N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide is composed of a benzothiazole core linked to a furan ring through an imine bridge. The presence of a fluorine atom and a propargyl group adds to the complexity and versatility of this molecule. These functional groups play crucial roles in modulating the compound's pharmacological properties, making it an attractive candidate for drug development.

Recent research has focused on the synthesis and characterization of N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide. Studies have shown that this compound can be synthesized through a multi-step process involving the condensation of 4-fluoro-N-(propargyl)benzothiazolamine with 5-formylfuran. The reaction conditions and yield optimization have been extensively studied to ensure high purity and efficiency in the synthesis process.

One of the key areas of interest in the study of N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-yli denefuran - 2 - carboxamide is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, N-(2Z)-4-fluoro - 3 - (prop - 2 - yn - 1 - yl) - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenefuran - 2 - carboxamide has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects and has demonstrated the ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of N-(2Z)-4-fluoro - 3 - (prop - 2 - yn - 1 - yl) - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenefuran - 2 - carboxamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability under various physiological conditions has also been assessed to ensure its suitability for clinical use.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-(2Z)-4-fluoro - 3 -(prop - 2-y n-y l) - 2 , 3-d ihydro -- b enzothia z ol-- yliden ef uran-- c ar boxam ide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(2Z)-4-fluoro - 3 -(prop -- yn-- y l) -- dihydro -- benzothia z ol-- yliden ef uran-- c ar boxam ide (CAS No. 865248--9) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to contribute to the advancement of modern medicine.